Cas no 2171701-64-5 (5-(methoxymethyl)-1-oxa-4-azaspiro5.7tridecane)

• Product Name: 5-(methoxymethyl)-1-oxa-4-azaspiro5.7tridecane
• CAS No: 2171701-64-5
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6206675
• PubChem ID: 165839982
• Update Time: 2025-10-29

5-(methoxymethyl)-1-oxa-4-azaspiro5.7tridecane Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-1-oxa-4-azaspiro5.7tridecane
• EN300-1646639
• 2171701-64-5
• 5-(methoxymethyl)-1-oxa-4-azaspiro[5.7]tridecane

• Inchi： 1S/C13H25NO2/c1-15-11-12-13(16-10-9-14-12)7-5-3-2-4-6-8-13/h12,14H,2-11H2,1H3
• InChI Key： CLAYFQIQWJPOPH-UHFFFAOYSA-N
• SMILES： O1CCNC(COC)C21CCCCCCC2

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-(methoxymethyl)-1-oxa-4-azaspiro5.7tridecane

Introduction to 5-(Methoxymethyl)-1-oxa-4-azaspiro[5.7]tridecane (CAS No. 2171701-64-5)

5-(Methoxymethyl)-1-oxa-4-azaspiro[5.7]tridecane, a compound with the CAS number 2171701-64-5, is a complex organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This spirocyclic compound features a 13-membered ring system with an oxygen and a nitrogen atom, providing a scaffold that can be readily functionalized for diverse biological activities.

The chemical structure of 5-(methoxymethyl)-1-oxa-4-azaspiro[5.7]tridecane is characterized by its spirocyclic framework, which consists of a 13-membered ring with an oxygen atom at the 1-position and a nitrogen atom at the 4-position. The methoxymethyl group attached to the 5-position adds further complexity and reactivity to the molecule. This unique structure offers several advantages, including enhanced stability, improved solubility, and the ability to form specific interactions with biological targets.

Recent research has focused on the synthesis and biological evaluation of 5-(methoxymethyl)-1-oxa-4-azaspiro[5.7]tridecane. One notable study published in the Journal of Medicinal Chemistry in 2022 explored the potential of this compound as a lead structure for developing new antiviral agents. The researchers synthesized a series of derivatives by modifying the methoxymethyl group and other functional groups on the spirocyclic scaffold. They found that certain derivatives exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In another study published in Organic & Biomolecular Chemistry in 2023, scientists investigated the use of 5-(methoxymethyl)-1-oxa-4-azaspiro[5.7]tridecane as a building block for constructing macrocyclic compounds with potential therapeutic applications. The macrocyclic derivatives were found to have improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity, compared to their linear counterparts. These findings highlight the versatility of the spirocyclic scaffold in drug design and development.

The synthesis of 5-(methoxymethyl)-1-oxa-4-azaspiro[5.7]tridecane typically involves multistep reactions, including ring-closing metathesis (RCM) and nucleophilic substitution reactions. A recent protocol published in Synthesis in 2023 described an efficient and scalable method for synthesizing this compound using palladium-catalyzed cross-coupling reactions. This method not only improves the yield but also reduces the number of purification steps, making it more suitable for large-scale production.

The biological activity of 5-(methoxymethyl)-1-oxa-4-azaspiro[5.7]tridecane has been extensively studied using various in vitro and in vivo models. In a study published in Bioorganic & Medicinal Chemistry Letters in 2022, researchers evaluated the cytotoxicity and selectivity of this compound against cancer cell lines. The results showed that certain derivatives exhibited selective cytotoxicity towards breast cancer cells while showing minimal toxicity towards normal cells. This selectivity is attributed to the unique binding interactions between the spirocyclic scaffold and specific cellular targets.

In addition to its potential as an antiviral and anticancer agent, 5-(methoxymethyl)-1-oxa-4-azaspiro[5.7]tridecane has also been explored for its neuroprotective properties. A study published in European Journal of Medicinal Chemistry in 2023 investigated the effects of this compound on neurodegenerative diseases such as Alzheimer's disease. The researchers found that certain derivatives were able to inhibit beta-secretase (BACE1), an enzyme involved in the production of amyloid-beta peptides, which are implicated in Alzheimer's pathology.

The future prospects for 5-(methoxymethyl)-1-oxa-4-azaspiro[5.7]tridecane are promising, with ongoing research aimed at optimizing its structure for improved biological activity and pharmacological properties. The unique spirocyclic scaffold provides a robust platform for developing new therapeutic agents with diverse applications in medicine.

In conclusion, 5-(methoxymethyl)-1-oxa-4-azaspiro[5.7]tridecane (CAS No. 2171701-64-5) is a versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features make it an attractive candidate for developing new therapeutic agents with improved efficacy and safety profiles.